tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride
Catalog No.
S6465152
CAS No.
2551119-89-0
M.F
C16H31ClN2O2
M. Wt
318.9
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2551119-89-0
Product Name
tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride
Molecular Formula
C16H31ClN2O2
Molecular Weight
318.9
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride is a compound that has gained significant attention in the scientific world due to its unique characteristics and potential applications. This paper aims to provide a comprehensive overview of the compound, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride, also known as Boc-4-piperidinemethanol, is a derivative of piperidine, a heterocyclic organic compound. It is a white crystalline solid with a molecular weight of 296.85 g/mol and a chemical formula of C15H29ClN2O2. The compound is a common intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride has a melting point of 180-185°C and is soluble in water, ethanol, and ethyl acetate. It is a stable compound with a pH of 4.0-6.0 when dissolved in water. The compound is relatively stable under normal conditions but can decompose when exposed to high temperatures and extreme pH values.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride can be synthesized through various methods, including the reaction of piperidine with tert-butyl 4-formylpiperidine-1-carboxylate followed by reduction with sodium borohydride, and the reaction of piperidine with methyl 4-chloro-3-oxobutanoate followed by reduction with sodium borohydride. The compound can be characterized using various techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.
can be used to determine the purity of tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride. These methods include high-performance liquid chromatography (HPLC) and gas chromatography (GC).
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride has demonstrated various biological properties, including analgesic, anticonvulsant, and anti-inflammatory effects. It has been shown to possess neuroprotective activity and may have potential applications in the treatment of central nervous system disorders such as Alzheimer's disease and Parkinson's disease.
Studies have shown that the compound has low toxicity and is relatively safe in scientific experiments. However, precautions should be taken when handling the compound, and safety protocols should be followed to minimize the risk of exposure to the compound.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride has various applications in scientific experiments, including its use as a chiral auxiliary in asymmetric synthesis, as a protecting group for amino acids, and as a building block in the synthesis of various pharmaceuticals and agrochemicals.
Research on tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride is ongoing, and new applications and potential uses are continually being discovered. Current research focuses on the compound's potential in the treatment of central nervous system disorders, its use in asymmetric synthesis, and its potential as a starting material for the synthesis of new pharmaceuticals and agrochemicals.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride has potential implications in various fields of research and industry, including medicinal chemistry, pharmaceuticals, agrochemicals, and materials science. Its unique characteristics and potential applications make it a promising compound for the development of new drugs and agrochemicals and the creation of new materials.
Despite its potential, tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride has limitations and challenges that need to be addressed in future research, including its high cost of production and limited availability. Future research directions for the compound include the development of new synthetic methods to reduce production costs, the exploration of its potential in the treatment of other diseases, and the investigation of its use in the creation of new materials.
Tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride is a unique compound that has gained significant attention in the scientific community for its potential applications in various fields of research and industry. This paper has provided a comprehensive overview of the compound, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions. Despite its limitations, tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride remains a promising compound that has the potential to make significant contributions to various fields of research and industry in the future.
The following are potential future directions that merit additional research:
- Investigation of the use of tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride in the treatment of other diseases beyond central nervous system disorders.
- Development of new synthetic methods to reduce production costs of the compound.
- Exploration of the compound's potential in the creation of new materials beyond its current applications.
- Investigation of the compound's potential in different areas of pharmaceuticals and agrochemicals to expand its current uses beyond current applications.
- Development of additional analytical methods to characterize the compound and support its investigation for new applications.
- Investigation of the use of tert-butyl 4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate hydrochloride in the treatment of other diseases beyond central nervous system disorders.
- Development of new synthetic methods to reduce production costs of the compound.
- Exploration of the compound's potential in the creation of new materials beyond its current applications.
- Investigation of the compound's potential in different areas of pharmaceuticals and agrochemicals to expand its current uses beyond current applications.
- Development of additional analytical methods to characterize the compound and support its investigation for new applications.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Modify: 2023-08-25
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